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Compound of Interest

Compound Name: Methionol-d3

Cat. No.: B12378494 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Methionol-d3 was not readily available. The

following guidance is based on the safety data for the non-deuterated analogue, Methionol

(CAS 505-10-2), and established best practices for handling deuterated compounds.

Researchers should always consult their institution's safety office and perform a risk

assessment before handling any new chemical.

Methionol-d3 is the deuterated form of Methionol.[1] As with any chemical, proper handling

and personal protective equipment are paramount to ensure laboratory safety. This guide

provides essential, immediate safety and logistical information for researchers, scientists, and

drug development professionals.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Methionol-d3, based on the hazards identified for Methionol, which include skin and eye

irritation.[2][3]
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Equipment Specification Purpose

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene)

To prevent skin contact and

irritation.[3]

Eye Protection

Safety glasses with side

shields or chemical safety

goggles

To protect eyes from splashes

and irritation.[3]

Skin and Body Protection Laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood

To minimize inhalation of any

potential vapors.

Operational Plan for Handling Methionol-d3
This section provides a step-by-step guide for the safe handling of Methionol-d3 in a

laboratory setting.

1. Preparation and Engineering Controls:

Ensure a calibrated fume hood is available and functioning correctly.

Prepare a designated workspace and ensure it is clean and uncluttered.

Have all necessary equipment, including PPE, readily accessible.

An emergency eyewash station and safety shower should be in close proximity.

2. Handling the Compound:

Don the appropriate PPE as outlined in the table above.

Handle Methionol-d3 in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of any vapors.

Avoid contact with skin and eyes.
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Wash hands thoroughly after handling the compound.

3. Storage of Deuterated Compounds:

To maintain isotopic purity, deuterated compounds should be protected from moisture.

Store Methionol-d3 in a tightly sealed container.

Keep the container in a cool, dry, and dark place to prevent degradation.

Consider storing under an inert atmosphere (e.g., argon or nitrogen) for long-term stability.

Disposal Plan
All waste containing Methionol-d3 must be treated as hazardous chemical waste.

Waste Collection:

Collect all liquid waste containing Methionol-d3 in a designated, properly labeled, and

sealed hazardous waste container.

Contaminated consumables (e.g., pipette tips, gloves, wipes) should be collected in a

separate, clearly labeled solid hazardous waste container.

Labeling:

Clearly label all waste containers with "Hazardous Waste" and list the chemical contents,

including "Methionol-d3".

Disposal:

Dispose of the hazardous waste through your institution's designated hazardous waste

management program. Do not pour down the drain.

Follow all local, state, and federal regulations for the disposal of chemical waste.

Experimental Workflow
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The following diagram illustrates a typical workflow for handling Methionol-d3 in a research

setting.
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Workflow for Handling Methionol-d3

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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